
An In-depth Technical Guide to 1,1-
Dichloroacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dichloroacetone

Cat. No.: B129577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Dichloroacetone, a halogenated ketone, is a significant compound in both synthetic

organic chemistry and environmental science. Its chemical reactivity, stemming from the

presence of two chlorine atoms on the alpha-carbon to the carbonyl group, makes it a versatile

intermediate for the synthesis of various organic compounds. However, its emergence as a

disinfection byproduct in drinking water has also led to extensive toxicological research. This

guide provides a comprehensive overview of 1,1-Dichloroacetone, including its chemical

identity, physicochemical properties, synthesis, applications, and toxicological profile, tailored

for a scientific audience.

Chemical Identity:

IUPAC Name: 1,1-dichloropropan-2-one[1]

CAS Number: 513-88-2[1][2]

Synonyms: α,α-dichloroacetone, Dichloromethyl methyl ketone, 1,1-Dichloro-2-propanone[1]

[3][4]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b129577?utm_src=pdf-interest
https://www.benchchem.com/product/b129577?utm_src=pdf-body
https://www.benchchem.com/product/b129577?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3654
https://eureka.patsnap.com/patent-CN108727173B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of 1,1-Dichloroacetone is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₃H₄Cl₂O [1][2]

Molecular Weight 126.97 g/mol [2][3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 117-120 °C at 760 mmHg [2][3]

Density 1.291 - 1.327 g/mL at 25 °C [2][5]

Flash Point 24.4 °C [2][5]

Refractive Index 1.434 - 1.446 at 20 °C [2][5]

Solubility

Slightly soluble in water;

soluble in alcohol and miscible

with ether.

[3]

Vapor Pressure 17.5 mmHg at 25 °C [2][5]

Synthesis of 1,1-Dichloroacetone: Experimental
Protocol
The following protocol details a common method for the synthesis of 1,1-Dichloroacetone via

the chlorination of acetone.

Reaction: CH₃COCH₃ + 2Cl₂ → CH₃COCHCl₂ + 2HCl

Materials:

Acetone

Chlorine gas

N,N-Dimethylformamide (DMF)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b129577?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3654
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3654
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://www.chemicalbook.com/msds/1-1-dichloroacetone.pdf
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://www.chemicalbook.com/msds/1-1-dichloroacetone.pdf
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://www.chemicalbook.com/msds/1-1-dichloroacetone.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3654
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/chloroacetones.pdf?sfvrsn=ca05002c_4
https://www.chemicalbook.com/msds/1-1-dichloroacetone.pdf
https://www.benchchem.com/product/b129577?utm_src=pdf-body
https://www.benchchem.com/product/b129577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon tetrachloride

2 N Hydrochloric acid

Anhydrous magnesium sulfate

Ice bath

Reaction flask equipped with a gas inlet tube and a stirrer

Separatory funnel

Distillation apparatus

Procedure:

Dissolve 6.2 g of acetone in 50 mL of DMF in the reaction flask.

Cool the reaction mixture in an ice bath.

Bubble 17.0 g of chlorine gas (a ~10% excess) into the stirred reaction mixture. The chlorine

gas should be passed through a trap cooled in a dry ice-acetone bath to control the addition

rate.

Maintain the reaction temperature below 50 °C during the chlorine addition, which should

take approximately 2 hours.

Upon completion of the reaction, the product can be isolated by one of two methods:

Direct Distillation: Distill the 1,1-dichloroacetone directly from the crude reaction mixture.

This method yielded 17.9 g (64%) of the product.

Extraction:

Extract the reaction mixture with 50 mL of carbon tetrachloride and 100 mL of 2 N HCl.

Wash the organic phase two additional times with water.

Dry the organic phase over anhydrous magnesium sulfate.
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Gas chromatographic mass spectral analysis of the product from this workup showed a

mixture of 1,1-dichloroacetone and 1,1,1-trichloroacetone in a 95:5 ratio.

Applications in Organic Synthesis
1,1-Dichloroacetone serves as a valuable intermediate in the synthesis of more complex

molecules. A key application is its use as a precursor for the production of 1,1,3-

trichloroacetone, an important intermediate in the synthesis of folic acid (Vitamin B9).

Below is a logical diagram illustrating the synthesis of 1,1,3-trichloroacetone from a mixture

containing 1,1-dichloroacetone.

Synthesis of 1,1,3-Trichloroacetone

Reactants

Reaction Process

Product

Dichloroacetone Mixture
(containing 1,1-Dichloroacetone)

Heating at 115-120°C

Trichloroisocyanuric Acid Acidic Catalyst
(e.g., methanesulfonic acid)

1,1,3-Trichloroacetone

Click to download full resolution via product page

Caption: Synthesis of 1,1,3-Trichloroacetone from 1,1-Dichloroacetone.

Toxicological Profile
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The toxicological properties of 1,1-Dichloroacetone are of significant interest due to its

presence in disinfected drinking water.

Hepatotoxicity: Studies in mice have shown that 1,1-dichloroacetone can cause liver

toxicity.[2] A single oral dose of 325 mg/kg of body weight resulted in significant increases in

serum liver enzymes and periportal necrosis.[2] The no-observed-adverse-effect level

(NOAEL) for liver toxicity in this study was identified as 65 mg/kg of body weight.[2]

Mutagenicity: 1,1-Dichloroacetone has been shown to be a direct-acting mutagen in

Salmonella typhimurium strains TA98 and TA100.[2]

Carcinogenicity: In a study on female SENCAR mice, 1,1-dichloroacetone did not show

evidence of being a tumor initiator.[2]

Analytical Methods
Accurate and sensitive analytical methods are crucial for monitoring the levels of 1,1-
Dichloroacetone in environmental samples, particularly in drinking water. The United States

Environmental Protection Agency (EPA) has established standard methods for its detection.

Method Procedure Matrix Detection Limit

EPA-NERL 524.2

Gas

Chromatography/Mas

s Spectrometry

(GC/MS)

Surface water, ground

water, and drinking

water

1 µg/L

EPA-OGWDW/TSC

551.1

Gas Chromatography

with Electron Capture

Detector (GC/ECD)

Finished drinking

water, intermediate

treatment stages, and

raw source water

0.002 µg/L

The following diagram illustrates a generalized workflow for the analysis of 1,1-
Dichloroacetone in water samples.
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Analytical Workflow for 1,1-Dichloroacetone in Water

Water Sample Collection

Sample Preparation
(e.g., Liquid-Liquid Extraction or Purge and Trap)

Gas Chromatographic Separation

Detection
(MS or ECD)

Data Analysis and Quantification

Click to download full resolution via product page

Caption: General workflow for analyzing 1,1-Dichloroacetone in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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